Cas no 2171819-64-8 (3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid)
3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid
- EN300-1545673
- 2171819-64-8
- 3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid
-
- Inchi: 1S/C33H34N2O5/c36-29(37)15-18-35(19-23-9-2-1-3-10-23)30(38)33(21-32(22-33)16-8-17-32)34-31(39)40-20-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28H,8,15-22H2,(H,34,39)(H,36,37)
- InChI Key: SEZBZIMVYXVWTD-UHFFFAOYSA-N
- SMILES: O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 538.24677219g/mol
- Monoisotopic Mass: 538.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 911
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 95.9Ų
3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1545673-0.05g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-0.1g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-0.25g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-0.5g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-1.0g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-2.5g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-5.0g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-10.0g |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1545673-50mg |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1545673-100mg |
3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}propanoic acid |
2171819-64-8 | 100mg |
$2963.0 | 2023-09-25 |
3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid
Comprehensive Overview of 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid (CAS No. 2171819-64-8)
The compound 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid (CAS No. 2171819-64-8) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a spiro[3.3]heptane core and Fmoc-protected amino group, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.
One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of solid-phase peptide synthesis (SPPS). The Fmoc protection strategy is favored for its orthogonality and mild deprotection conditions, which are critical for maintaining the integrity of complex peptide chains. The inclusion of a spiro[3.3]heptane scaffold further enhances the molecule's rigidity, potentially improving binding affinity in drug design.
In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic bioactive conformations and improve pharmacokinetic properties. The spiro[3.3]heptane moiety in this compound is a prime example of this trend, offering a three-dimensional framework that can enhance selectivity and reduce off-target effects. This aligns with the growing focus on "fragment-based drug discovery" and "conformational restriction strategies," which are hot topics in medicinal chemistry forums and publications.
Another frequently searched topic is: "How to optimize the solubility of peptide derivatives?" The propanoic acid terminus in this molecule provides a polar functional group that can improve aqueous solubility, a common challenge in peptide-based drug development. This feature is particularly relevant for researchers exploring prodrug strategies or bioconjugation techniques, where solubility plays a pivotal role in bioavailability and delivery efficiency.
The N-benzyl substituent in this compound also warrants attention, as benzyl groups are often employed to modulate lipophilicity and membrane permeability. This is especially pertinent in the context of blood-brain barrier (BBB) penetration, a key consideration in central nervous system (CNS) drug development. Recent discussions in scientific communities have highlighted the need for "balanced hydrophobic/hydrophilic properties" in drug candidates, making this compound a subject of interest for neuropharmacology applications.
From a synthetic chemistry perspective, the compound's CAS No. 2171819-64-8 serves as a unique identifier for researchers sourcing high-purity intermediates. Laboratories specializing in custom peptide synthesis or small-molecule libraries often prioritize such well-defined compounds to ensure reproducibility in their workflows. The integration of this molecule into combinatorial chemistry approaches could accelerate the discovery of lead compounds for diseases like cancer and neurodegenerative disorders.
Environmental and regulatory considerations are also shaping the discourse around advanced intermediates like this one. With increasing emphasis on green chemistry principles, researchers are evaluating the compound's synthetic route for atom economy and waste reduction. The Fmoc group, while highly useful, has prompted discussions about alternative protecting groups with lower environmental impact, reflecting the evolving priorities of the pharmaceutical industry.
In summary, 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid represents a multifaceted tool for modern drug discovery. Its structural features address critical challenges in peptide stability, conformational control, and solubility optimization, making it a compelling subject for both academic and industrial research. As the scientific community continues to explore next-generation therapeutics, compounds like this will likely play a pivotal role in bridging the gap between molecular design and clinical application.
2171819-64-8 (3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)